Cas no 2110182-35-7 (1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester
• CAS No: 2110182-35-7
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 5183891
• Update Time: 2025-10-13

1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester

• Inchi： 1S/C13H14ClNO3/c1-4-18-13(16)10-7-8-9(15(10)2)5-6-11(17-3)12(8)14/h5-7H,4H2,1-3H3
• InChI Key： NLCPIUQTTLQRNP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(Cl)=C(OC)C=C2)C=C1C(OCC)=O

Additional information on 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester

Research Briefing on 1H-Indole-2-carboxylic Acid, 4-Chloro-5-Methoxy-1-Methyl-, Ethyl Ester (CAS: 2110182-35-7)

The compound 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester (CAS: 2110182-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative is of particular interest due to its structural features, which make it a promising candidate for drug development, especially in the areas of oncology and neurology. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, providing valuable insights for researchers in the field.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this indole derivative can be efficiently modified to produce novel kinase inhibitors, which show potent activity against various cancer cell lines. The study highlighted the compound's versatility and its potential as a scaffold for designing targeted therapies.

Further investigations into the biological activity of 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester have revealed its interaction with specific protein targets. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential application in developing anti-inflammatory agents, although further optimization is required to enhance its potency and selectivity.

In addition to its therapeutic potential, the compound's synthetic accessibility has also been a focus of recent research. A study in Organic Process Research & Development (2023) presented an optimized synthetic route for producing this indole derivative with high yield and purity, making it more feasible for large-scale production. This advancement is particularly important for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and its pharmacokinetic properties. Ongoing research aims to address these gaps, with several preclinical studies currently underway. The results of these studies are expected to provide a more comprehensive understanding of the compound's therapeutic potential and safety profile.

In conclusion, 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, ethyl ester (CAS: 2110182-35-7) represents a valuable chemical entity in the field of drug discovery. Its structural versatility, biological activity, and synthetic accessibility make it a compelling subject for further research. As new findings emerge, this compound may play a pivotal role in the development of novel therapeutics for various diseases.